Cas no 61837-76-1 (Nonanal, 3-(methylthio)-)

• Product name: Nonanal, 3-(methylthio)-
• CAS No: 61837-76-1
• MF: C₁₀H₂₀OS
• MW: 188.3302
• CID: 464962
• PubChem ID: 534442

Nonanal, 3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Nonanal, 3-(methylthio)-
• 3-methylsulfanylnonanal
• DTXSID90336542
• 61837-76-1
• JSYSQMMAZDDRLW-UHFFFAOYSA-N
• 3-(Methylsulfanyl)nonanal #

• Inchi： InChI=1S/C10H20OS/c1-3-4-5-6-7-10(12-2)8-9-11/h9-10H,3-8H2,1-2H3
• InChI Key： JSYSQMMAZDDRLW-UHFFFAOYSA-N
• SMILES： CCCCCCC(CC=O)SC

Computed Properties

• Exact Mass: 188.1236
• Monoisotopic Mass: 188.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07